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Compound of Interest

Compound Name: Calcium nitrate

Cat. No.: B158867 Get Quote

Technical Support Center: Calcium Nitrate
This guide provides researchers, scientists, and drug development professionals with essential

information for mitigating the challenges associated with the hygroscopic nature of calcium
nitrate in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What does it mean that calcium nitrate is hygroscopic and deliquescent?

A: Hygroscopic substances readily attract and absorb moisture from the surrounding

atmosphere.[1][2] Deliquescence is an extreme form of this, where the substance absorbs so

much moisture that it dissolves into a liquid solution.[2] Calcium nitrate is highly hygroscopic

and will begin to deliquesce, or transition into a solution, at a relative humidity (RH) above 10%.

[3] Below 7% RH, it exists as an amorphous hydrate.[3]

Q2: How should I store calcium nitrate to prevent water absorption?

A: To minimize moisture absorption, store calcium nitrate in a cool, dry, and well-ventilated

area.[4] It is crucial to keep it in a tightly sealed, airtight container.[4] The storage temperature

should ideally be below 25°C (77°F) with a relative humidity below 30%.[5]

Q3: Can I use a desiccant to keep my calcium nitrate dry?
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A: Yes, using a desiccant is highly recommended for storing calcium nitrate. A good desiccant

will absorb any moisture that enters the storage container, maintaining a low-humidity

environment. Molecular sieves and calcium chloride are particularly effective at maintaining

very low relative humidity.

Q4: What are the risks of using calcium nitrate that has absorbed water?

A: Using calcium nitrate that has absorbed water can lead to significant experimental errors.

The added mass of the water will result in inaccurate measurements when preparing solutions

of a specific concentration. This can affect reaction stoichiometry, kinetics, and the overall

reproducibility of your results. Physically, the material may become clumped or caked, making it

difficult to handle and weigh accurately.[1]

Q5: Is calcium nitrate hazardous?

A: Yes, calcium nitrate is a strong oxidizing agent (UN 1454, Class 5.1).[5] It can intensify the

combustion of other materials and should be stored away from flammable and combustible

substances like wood, paper, or oils.[4][5] Always wear appropriate Personal Protective

Equipment (PPE), including gloves and safety goggles, when handling it.[4]
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Issue Possible Cause Solution

Calcium nitrate has formed

hard clumps or a solid block.

The material has absorbed a

significant amount of moisture

from the air due to improper

storage.

The clumped material will need

to be dried before use. Refer

to the experimental protocol for

drying calcium nitrate. For

future prevention, ensure the

container is airtight and stored

in a desiccator.

Prepared solutions have a

lower than expected

concentration.

The calcium nitrate used for

preparing the solution had

absorbed water, increasing its

weight and leading to an

underestimation of the actual

amount of Ca(NO₃)₂.

Always use freshly dried

calcium nitrate for preparing

standard solutions. If you

suspect your stock has been

exposed to moisture, dry it

according to the provided

protocol before weighing.

Inconsistent experimental

results when using calcium

nitrate from the same bottle

over time.

The calcium nitrate is

progressively absorbing

moisture each time the

container is opened, leading to

a gradual decrease in the

actual concentration of your

stock solutions.

Minimize the frequency and

duration of opening the main

stock container. Consider

transferring a smaller, working

amount to a separate, well-

sealed container for daily use.

Store the main stock in a

desiccator.

Difficulty in completely

dissolving the calcium nitrate.

While highly soluble, large

clumps of hydrated calcium

nitrate may dissolve slower. In

some cases, impurities could

be present.

Use a magnetic stirrer to aid

dissolution. If clumps persist,

gently crushing them (after

drying) may be necessary.

Ensure you are using

deionized or distilled water for

solution preparation.

Data Presentation
Table 1: Deliquescence Behavior of Calcium Nitrate at 25°C

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b158867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relative Humidity (RH) Physical State of Calcium Nitrate

> 10% Solution Droplet (Deliquesced)

7% - 10% Phase Transition

< 7% Amorphous Hydrate

Source: Adapted from studies on the hygroscopic properties of Ca(NO₃)₂ particles.[3]

Table 2: Comparative Performance of Common Laboratory Desiccants
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Desiccant Type

Adsorption
Capacity (% of own
weight at 50% RH,
25°C)

Optimal RH Range
for Efficiency

Key Characteristics

Molecular Sieve ~22% Very Low RH (<30%)

Strongest moisture

adsorbent, maintains

low RH even at higher

temperatures.[1][6]

More expensive but

highly effective for

sensitive materials.[3]

Calcium Chloride
>100% (absorbs to

form brine)
High RH

Very high absorption

capacity, especially in

high humidity

environments.[7][8]

Cost-effective for bulk

drying.

Silica Gel ≈ 30% 40-70% RH

Versatile and

reusable.[3] Less

effective at very low or

very high RH.[7] FDA

approved for direct

contact with food and

pharmaceuticals.[1]

Calcium Sulfate

(Drierite™)
~10% Low RH

Chemically stable and

non-toxic.[1] Lower

absorption capacity

compared to other

desiccants.
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Montmorillonite Clay ≈ 25% 30-60% RH

Low-cost and effective

at moderate

temperatures.[3][7]

May release moisture

at temperatures above

50°C (122°F).[3]

Experimental Protocols
Protocol 1: Drying of Hygroscopic Calcium Nitrate
Objective: To remove absorbed water from calcium nitrate to obtain an anhydrous solid

suitable for accurate solution preparation.

Materials:

Hygroscopic calcium nitrate

Drying oven or furnace

Porcelain or glass evaporating dish

Spatula

Desiccator with a suitable desiccant (e.g., molecular sieves or calcium chloride)

Methodology:

Preheat a drying oven or furnace to 250-280°C. A temperature of approximately 270°C is

effective for producing anhydrous calcium nitrate powder.

Spread a thin layer of the hygroscopic calcium nitrate in a clean, dry evaporating dish.

Place the evaporating dish in the preheated oven for at least 4 hours. For larger quantities, a

longer drying time may be necessary.

After the drying period, immediately transfer the hot evaporating dish containing the

anhydrous calcium nitrate into a desiccator.
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Allow the calcium nitrate to cool to room temperature inside the desiccator. This prevents

the reabsorption of moisture from the air as it cools.

Once cooled, tightly cap the container of the anhydrous calcium nitrate and store it in a

desiccator until use.

Protocol 2: Preparation of a Standard Calcium Nitrate
Solution
Objective: To accurately prepare a standard solution of calcium nitrate with a precise

concentration.

Materials:

Anhydrous calcium nitrate (dried using Protocol 1)

Deionized or distilled water

Calibrated volumetric flask with a stopper

Analytical balance

Weighing paper or boat

Funnel

Beaker

Wash bottle with deionized water

Methodology:

Calculate the mass of anhydrous calcium nitrate (Ca(NO₃)₂, Molar Mass: 164.09 g/mol )

required to prepare the desired volume and concentration of the solution.

Place a clean, dry weighing boat on the analytical balance and tare it.
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Working quickly to minimize moisture absorption, weigh the calculated mass of the freshly

dried anhydrous calcium nitrate. Record the exact mass.

Carefully transfer the weighed calcium nitrate through a funnel into the volumetric flask.

Rinse the weighing boat and funnel with small amounts of deionized water, ensuring all the

calcium nitrate is washed into the flask.

Add deionized water to the flask until it is about half full.

Stopper the flask and swirl gently until all the calcium nitrate has dissolved.

Once dissolved, carefully add deionized water until the bottom of the meniscus reaches the

calibration mark on the neck of the flask.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Label the flask with the solution's identity, exact concentration, and date of preparation.
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Caption: Workflow for handling calcium nitrate.
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Inaccurate Experimental
Results?

Was the solution prepared
with freshly dried
calcium nitrate?

Is the stock material
clumped or caked?

Yes
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using Protocol 1.
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Improve storage conditions:
Use a desiccator and
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Caption: Troubleshooting experimental inaccuracies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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